1,3-Distearoyl-2-chloropropanediol-18O2
Description
1,3-Distearoyl-2-chloropropanediol-18O₂ is a chlorinated glycerol derivative isotopically labeled with oxygen-18 (¹⁸O) at two positions. Its molecular formula is C₃₉H₇₅Cl¹⁸O₄, and the non-isotopic analog (rac-1,3-Distearoyl-2-chloropropanediol) has a CAS number of 26787-56-4 and a molecular weight of ~643.59 g/mol (calculated from ). The isotopic variant, incorporating two ¹⁸O atoms, increases its molecular weight to ~647.59 g/mol. Structurally, it features two stearoyl (C₁₈:0) fatty acid chains esterified at the 1- and 3-positions of glycerol, with a chlorine atom at the 2-position.
This compound is primarily used as a stable isotopic tracer in metabolic and lipidomic studies, enabling precise tracking via mass spectrometry. Its high hydrophobicity (due to stearoyl chains) ensures compatibility with lipid-rich matrices, while the chlorine atom enhances reactivity in nucleophilic substitution reactions.
Properties
Molecular Formula |
C₃₉H₇₅ClO₂¹⁸O₂ |
|---|---|
Molecular Weight |
647.46 |
Synonyms |
2-Chloro-1,3-propanediyl Ester Octadecanoic Acid-18O2; 2-Chlorotrimethylene Ester Stearic Acid-18O2; 2-Chloro-1,3-propanediol Distearate-18O2; |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Below is a detailed comparison of 1,3-Distearoyl-2-chloropropanediol-18O₂ with analogous chlorinated glycerides, focusing on molecular properties, stability, and applications.
Table 1: Key Properties of 1,3-Distearoyl-2-chloropropanediol-18O₂ and Analogous Compounds
Key Findings:
Molecular Weight and Isotopic Effects: The ¹⁸O labeling in 1,3-Distearoyl-2-chloropropanediol-18O₂ increases its molecular weight by 4 g/mol compared to the non-isotopic analog. This difference is critical for distinguishing isotopic signals in mass spectrometry.
Acyl Chain Length and Physicochemical Properties :
- Compounds with shorter acyl chains (e.g., 1,3-Dipalmitoyl-2-chloropropanediol , C₁₆:0) exhibit lower melting points and higher aqueous solubility due to reduced hydrophobicity.
- Stearoyl chains (C₁₈:0) confer superior lipid membrane integration, making 1,3-Distearoyl-2-chloropropanediol-18O₂ ideal for studying lipid-rich environments.
Reactivity and Stability: The chlorine atom at the 2-position increases susceptibility to nucleophilic substitution, enabling functionalization (e.g., hydrolysis to diacylglycerols).
Applications: Non-isotopic analogs (e.g., 1,3-Distearoyl-2-chloropropanediol) serve as reference standards in quality control for lipid-based pharmaceuticals. Mixed-chain variants (e.g., 1-Palmitoyl-3-oleoyl-2-chloropropanediol) are used to model heterogeneous lipid membranes.
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